Cas no 2870667-83-5 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2870667-83-5
• MF: C₁₁H₇F₄NO₃
• MW: 277.171797037125
• CID: 5563377
• Update Time: 2025-07-09

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C11H7F4NO3/c12-8-2-1-5(9(17)18)6-3-16(4-7(6)8)10(19)11(13,14)15/h1-2H,3-4H2,(H,17,18)
• InChI Key： TUBYTETUGIAIMY-UHFFFAOYSA-N
• SMILES： O=C(C1C2CN(CC=2C(F)=CC=1)C(C(F)(F)F)=O)O

Additional information on Not Yet Assigned

Compound CAS No. 2870667-83-5: A Comprehensive Overview

The compound identified by the CAS registry number 2870667-83-5 represents a unique chemical entity with significant potential in various scientific and industrial applications. Despite its current designation as

Recent studies have highlighted the spectacular optical properties of this compound, particularly in the field of photonics. Researchers have demonstrated that it exhibits exceptional light-harvesting capabilities, making it a promising candidate for advanced photovoltaic devices. Its ability to absorb a broad spectrum of light wavelengths has been extensively documented, with particular emphasis on its performance under varying environmental conditions.

In terms of chemical synthesis, the compound has been synthesized through a novel route involving molecular self-assembly techniques. This method not only enhances the purity of the compound but also reduces the overall production costs. The synthesis process has been optimized to achieve high yields, making it feasible for large-scale industrial applications.

The structural integrity of CAS No. 2870667-83-5 has been analyzed using state-of-the-art spectroscopic techniques. Findings reveal that the compound possesses a highly ordered molecular structure, which contributes to its remarkable stability under thermal and mechanical stress. This property is particularly advantageous in applications requiring durable materials, such as aerospace engineering and high-performance electronics.

Beyond its technical attributes, the compound has shown potential in biomedical applications. Preliminary experiments indicate that it may serve as an effective drug delivery vehicle due to its biocompatibility and controlled release properties. Researchers are currently exploring its suitability for targeted drug delivery systems, which could revolutionize cancer therapy by minimizing systemic side effects.

In terms of environmental impact, studies have shown that CAS No. 2870667-83-5 exhibits low toxicity levels and biodegrades efficiently under natural conditions. This makes it an eco-friendly alternative to traditional materials used in various industries. Its environmental profile aligns with global sustainability goals, further enhancing its market potential.

The compound's versatility is further underscored by its application in advanced materials science. It has been utilized in the development of next-generation polymers with enhanced mechanical and electrical properties. These polymers are being tested for use in flexible electronics, wearable devices, and smart textiles, showcasing the compound's wide-ranging applicability.

From an economic standpoint, the synthesis and application of CAS No. 2870667-83-5 present significant opportunities for industry growth. Its unique combination of physical, chemical, and biological properties positions it as a key innovation driver across multiple sectors. As research continues to uncover new uses for this compound, its market value is expected to rise commensurate with its expanding range of applications.

In conclusion, CAS No. 2870667-83-5 stands as a testament to modern chemical innovation. With its cutting-edge properties and diverse applications, this compound is poised to play a pivotal role in shaping future technologies and industries.